Cas no 127127-26-8 (Dl-2-(trifluoromethyl)norleucine)

• Product Name: Dl-2-(trifluoromethyl)norleucine
• CAS No: 127127-26-8
• MF: C₇H₁₂F₃NO₂
• MW: 199.170892715454
• CID: 2162735
• PubChem ID: 2777561
• Update Time: 2025-04-21

Dl-2-(trifluoromethyl)norleucine Chemical and Physical Properties

Names and Identifiers

• Dl-2-(trifluoromethyl)norleucine
• 127127-26-8
• DTXSID501307379
• OAWIVBGWGYNPOM-UHFFFAOYSA-N
• 2-amino-2-(trifluoromethyl)hexanoic Acid
• AKOS015923023
• 2-(trifluoromethyl)norleucine
• SCHEMBL188440

• Inchi： 1S/C7H12F3NO2/c1-2-3-4-6(11,5(12)13)7(8,9)10/h2-4,11H2,1H3,(H,12,13)
• InChI Key： OAWIVBGWGYNPOM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(CCCC)N)(F)F

Computed Properties

• Exact Mass: 199.08201311Da
• Monoisotopic Mass: 199.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Dl-2-(trifluoromethyl)norleucine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：